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molecular formula C13H19FN2 B1334854 4-(4-Fluorobenzylamino)-1-methylpiperidine CAS No. 359878-47-0

4-(4-Fluorobenzylamino)-1-methylpiperidine

Cat. No. B1334854
CAS RN: 359878-47-0
M. Wt: 222.3 g/mol
InChI Key: PLYWEOOWONUOBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06756393B2

Procedure details

Starting materials: 1-Methyl-4-piperidone (1.13 g, 10.0 mmol, 1.0 eq.), 4-fluorobenzylamine (1.25 g, 1.0 eq.).
Name
1-Methyl-4-piperidone
Quantity
1.13 g
Type
reactant
Reaction Step One
Name
4-fluorobenzylamine
Quantity
1.25 g
Type
reactant
Reaction Step Two
Name
4-(4-Fluorobenzylamino)-1-methylpiperidine

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][C:5](=O)[CH2:4][CH2:3]1.[F:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][NH2:15])=[CH:12][CH:11]=1>>[F:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][NH:15][CH:5]2[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]2)=[CH:12][CH:11]=1

Inputs

Step One
Name
1-Methyl-4-piperidone
Quantity
1.13 g
Type
reactant
Smiles
CN1CCC(CC1)=O
Step Two
Name
4-fluorobenzylamine
Quantity
1.25 g
Type
reactant
Smiles
FC1=CC=C(CN)C=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-(4-Fluorobenzylamino)-1-methylpiperidine
Type
Smiles
FC1=CC=C(CNC2CCN(CC2)C)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.